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A comprehensive guide for researchers, scientists, and drug development professionals.

This guide provides a detailed comparative analysis of the signaling pathways of FMRFamide
and Neuropeptide Y (NPY). FMRFamide, and its related peptides (FaRPs), represent a major

family of neuropeptides in invertebrates, playing crucial roles in a wide array of physiological

processes. Neuropeptide Y, a highly conserved 36-amino acid peptide in vertebrates, is a key

regulator of energy homeostasis, stress response, and cardiovascular function. Understanding

the similarities and differences in their signaling mechanisms is crucial for translational

research and the development of novel therapeutics.

I. Comparative Overview of FMRFamide and NPY
Signaling
FMRFamide and NPY, while predominantly found in different phyla, exhibit remarkable

parallels in their roles as neuromodulators. Both neuropeptides mediate their effects primarily

through G-protein coupled receptors (GPCRs), initiating intracellular signaling cascades that

modulate cellular activity.
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Feature FMRFamide Signaling
Neuropeptide Y (NPY)
Signaling

Primary Domain Invertebrates Vertebrates

Peptide Family
FMRFamide-related peptides

(FaRPs)

Neuropeptide Y family (NPY,

PYY, PP)

Receptor Type

Primarily G-protein coupled

receptors (GPCRs); also

FMRFamide-gated sodium

channels (FaNaCs) in some

species.[1]

G-protein coupled receptors

(Y-receptors: Y1, Y2, Y4, Y5).

[2]

Primary G-protein Coupling

Gq/11 (leading to PLC

activation and Ca2+

mobilization) and Gi/o (leading

to inhibition of adenylyl

cyclase).[3]

Predominantly Gi/o (leading to

inhibition of adenylyl cyclase

and modulation of ion

channels).[4]

Key Second Messengers

Inositol trisphosphate (IP3),

Diacylglycerol (DAG), cyclic

AMP (cAMP), intracellular

Ca2+.

cyclic AMP (cAMP),

intracellular Ca2+.

Core Functions

Modulation of muscle

contraction (cardiac, visceral,

and somatic), regulation of

feeding behavior, reproduction,

and sensory processing.[5]

Regulation of food intake

(orexigenic), anxiety and stress

responses, cardiovascular

homeostasis, and energy

balance.[1]

II. Quantitative Analysis of Receptor Binding and
Functional Potency
Direct quantitative comparison of FMRFamide and NPY receptor interactions is challenging

due to the vast diversity of FMRFamide receptors across numerous invertebrate species and

the focus of NPY research on a more limited set of mammalian receptors. However, available

data provide insights into their respective binding affinities and functional potencies.
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Table 2.1: Neuropeptide Y Receptor Binding Affinities (Ki) and Functional Potency (EC50)

Receptor
Subtype

Endogenous
Ligand

Ki (nM)
EC50 (nM)
(Assay Type)

Reference

Human Y1 NPY 0.1 - 1.0
0.5 - 5.0 (cAMP

inhibition)
[6]

PYY 0.1 - 1.0
0.5 - 5.0 (cAMP

inhibition)
[6]

Human Y2 NPY 0.1 - 1.0
1.0 - 10.0 (cAMP

inhibition)
[7]

PYY 0.1 - 1.0
1.0 - 10.0 (cAMP

inhibition)
[7]

Human Y4
Pancreatic

Polypeptide (PP)
0.01 - 0.1

0.1 - 1.0 (cAMP

inhibition)
[8]

NPY 1.0 - 10.0
10.0 - 100.0

(cAMP inhibition)
[8]

Human Y5 NPY 0.1 - 1.0
1.0 - 10.0 (cAMP

inhibition)
[6]

PYY 0.1 - 1.0
1.0 - 10.0 (cAMP

inhibition)
[6]

Table 2.2: FMRFamide Receptor Functional Potency (EC50)
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Species and
Receptor/Tissue

FMRFamide-related
Peptide

EC50 (µM) (Assay
Type)

Reference

Aplysia californica

FaNaC
FMRFamide

3.4

(Electrophysiology)
[1]

Helix aspersa heart FMRFamide
~0.01 (Muscle

Contraction)
[9]

Lymnaea stagnalis

pedal ganglia neurons
FMRFamide

~0.1

(Electrophysiology)

Note: The EC50 values for FMRFamide are highly dependent on the specific peptide, species,

and tissue being studied, leading to a wide range of reported values.

III. Signaling Pathways
FMRFamide Signaling Pathway
FMRFamide peptides can activate distinct signaling cascades depending on the receptor

subtype and the G-protein to which it couples.
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FMRFamide FMRFamide Receptor
(GPCR)

Gq/11activates

Gi/o
activates

Phospholipase C
(PLC)

activates

Adenylyl Cyclase
(AC)

inhibits

PIP2
hydrolyzes

ATP
converts

IP3

DAG

Endoplasmic
Reticulum

binds to
receptor

Protein Kinase C
(PKC)

activates

Ca2+releases
co-activates

Cellular Response
(e.g., Muscle Contraction)

phosphorylates
targets

cAMP Protein Kinase A
(PKA)

activates Cellular Response
(e.g., Modulation of

Ion Channels)

phosphorylates
targets

Neuropeptide Y
(NPY)

NPY Receptor
(Y1, Y2, Y4, Y5) Gi/o

activates

Adenylyl Cyclase
(AC)

inhibits

Ion Channels
(e.g., Ca2+, K+)

modulates

ATPconverts cAMP Protein Kinase A
(PKA)

activates

Cellular Response
(e.g., Altered Neuronal

Excitability, Appetite
Stimulation)

phosphorylates
targets

influences
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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